Cas no 110704-35-3 (2-(chloromethyl)-1,3thiazolo5,4-bpyridine)

• Product Name: 2-(chloromethyl)-1,3thiazolo5,4-bpyridine
• CAS No: 110704-35-3
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 1194752
• PubChem ID: 14204207
• Update Time: 2025-06-13

2-(chloromethyl)-1,3thiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine, 2-(chloromethyl)-
• 2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine
• 2-(chloromethyl)-1,3thiazolo5,4-bpyridine
• AKOS014316065
• DTXSID90557376
• 2-(chloromethyl)[1,3]thiazolo[5,4-b]pyridine
• 2-Chloromethylthiazolo[5,4-b]pyridine
• SCHEMBL4822182
• EN300-120348
• PEZKJSQLIHPQMD-UHFFFAOYSA-N
• 2-Chloromethyl-thiazolo[5,4-b]pyridine
• 110704-35-3

• Inchi： 1S/C7H5ClN2S/c8-4-6-10-5-2-1-3-9-7(5)11-6/h1-3H,4H2
• InChI Key： PEZKJSQLIHPQMD-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=CC=CN=C2S1

Computed Properties

• Exact Mass: 183.9861970g/mol
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 2.43010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(chloromethyl)-1,3thiazolo5,4-bpyridine

Recent Advances in the Study of 2-(Chloromethyl)-1,3-thiazolo[5,4-b]pyridine (CAS: 110704-35-3)

The compound 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine (CAS: 110704-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Recent studies have explored its reactivity, pharmacological properties, and potential therapeutic applications, making it a focal point for interdisciplinary research.

One of the key areas of investigation involves the use of 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine as a precursor in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the thiazolopyridine core can yield compounds with high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the development of a series of derivatives that exhibited nanomolar inhibitory activity against EGFR (epidermal growth factor receptor), a well-known oncogenic driver.

In addition to its role in kinase inhibitor design, 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine has been investigated for its antimicrobial properties. A recent study highlighted its efficacy against drug-resistant bacterial strains, such as methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics in an era of increasing antimicrobial resistance. This research was detailed in a 2022 publication in *Bioorganic & Medicinal Chemistry Letters*, which emphasized the compound's potential as a lead structure for further optimization.

Another promising avenue of research focuses on the compound's utility in chemical biology probes. Due to its reactive chloromethyl group, 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine can be readily functionalized to create probes for studying protein-ligand interactions or cellular processes. For example, a 2023 study in *ACS Chemical Biology* described the use of fluorescently labeled derivatives to visualize kinase activity in live cells, providing insights into dynamic signaling events. Such applications underscore the compound's value as a tool for both basic and translational research.

Despite these advancements, challenges remain in the optimization of 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine-based compounds. Issues such as solubility, metabolic stability, and off-target effects must be addressed to facilitate their transition into clinical candidates. Recent computational and structural biology approaches have been employed to guide the rational design of derivatives with improved pharmacokinetic profiles. A 2023 review in *Drug Discovery Today* summarized these efforts, highlighting the integration of machine learning and molecular docking as key strategies for accelerating the discovery process.

In conclusion, 2-(chloromethyl)-1,3-thiazolo[5,4-b]pyridine (CAS: 110704-35-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents and chemical probes, reflecting its broad utility. Ongoing studies continue to explore its potential, with a focus on overcoming current limitations and translating findings into therapeutic innovations. As research progresses, this compound is likely to remain a topic of significant interest in the scientific community.